1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)-2-phenoxypropan-1-one hydrochloride

• IUPAC Name: 1-[4-(1-methylimidazol-2-yl)piperazin-1-yl]-2-phenoxypropan-1-one;hydrochloride
• InChI: InChI=1S/C17H22N4O2.ClH/c1-14(23-15-6-4-3-5-7-15)16(22)20-10-12-21(13-11-20)17-18-8-9-19(17)2;/h3-9,14H,10-13H2,1-2H3;1H
• InChI Key: ZRLPEDAXYOLZHE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)C2=NC=CN2C)OC3=CC=CC=C3.Cl
• Molecular Formula: C17H23ClN4O2
• Molecular Weight: 350.8 g/mol

Description

The compound “1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)-2-phenoxypropan-1-one hydrochloride” is a complex organic molecule. It contains an imidazole ring, which is a five-membered planar ring of two nitrogen atoms and three carbon atoms. The imidazole ring is a common component of many important biological molecules, including histidine and histamine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the imidazole ring could potentially make the compound more polar and increase its solubility in water.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

A study focused on the synthesis and pharmacological evaluation of novel derivatives structurally related to the compound of interest. These derivatives were investigated for their antidepressant and antianxiety activities in animal models, showcasing the importance of such compounds in the development of new therapeutic agents (J. Kumar et al., 2017).

Electrochemical and Quantum Chemical Studies

Research on benzimidazole derivatives, including compounds with piperazine substructures similar to the compound , highlighted their potential as corrosion inhibitors. These studies not only provide insights into the material science applications but also underscore the versatility of such compounds (M. Yadav et al., 2016).

Synthesis of Potent PPARpan Agonist

Another study described the efficient synthesis of a potent PPARpan agonist, illustrating the compound's significance in medicinal chemistry and drug development processes (Jiasheng Guo et al., 2006).

Anthelmintic Evaluation

The anthelmintic activity of novel synthesized compounds, including benzimidazole rings clubbed with other structural moieties, was evaluated, indicating the potential for these compounds to contribute to new treatments for parasitic infections (P. S. Kumar & J. Sahoo, 2014).

Cytotoxic Agents

A study on novel piperazinone derivatives assessed their cytotoxic activities against cancer cell lines, demonstrating the ongoing search for effective cancer therapies utilizing structurally complex molecules (Saeed Ghasemi et al., 2020).

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity, and developing methods for its synthesis.